![molecular formula C25H23FN4S B2571491 2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-6-(3-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine CAS No. 439110-97-1](/img/structure/B2571491.png)
2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-6-(3-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-6-(3-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C25H23FN4S and its molecular weight is 430.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant and Antidepressant Activities
Pyrido[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their potential as anticonvulsants and antidepressants. Compounds showing significant anticonvulsant activity, outperforming reference drugs like carbamazepine in certain tests, have been identified. Additionally, some derivatives exhibited potent antidepressant properties, comparable to fluoxetine, indicating the therapeutic potential of this scaffold in neurological conditions (Zhang et al., 2016).
TSPO Ligands for Neuroinflammation Imaging
Novel pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated as ligands for the translocator protein 18 kDa (TSPO), a biomarker of neuroinflammatory processes. These compounds displayed subnanomolar affinity for TSPO and were successfully used in vivo for positron emission tomography (PET) imaging of neuroinflammation, highlighting their utility in diagnosing and studying neurological diseases (Damont et al., 2015).
Structural and Crystallographic Insights
Research on pyrimidine derivatives, including pyrrolo[2,3-d]pyrimidines and thieno[2,3-d]pyrimidines, has provided insights into molecular recognition processes critical for drug action. Studies have detailed the synthesis, crystallization, and hydrogen bonding patterns of these compounds, contributing to our understanding of their structural properties and potential for pharmaceutical development (Rajam et al., 2017).
Antimicrobial and Insecticidal Potentials
Syntheses of pyrimidine-linked pyrazole heterocyclics have been conducted, demonstrating their potential in antimicrobial and insecticidal applications. These studies indicate the broad spectrum of biological activities that pyrimidine and pyrazole derivatives can possess, suggesting the utility of such compounds in developing new antimicrobial and pest control agents (Deohate & Palaspagar, 2020).
Properties
IUPAC Name |
2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]-6-[(3-fluorophenyl)methyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23FN4S/c1-15-8-9-16(2)29(15)23-10-11-31-25(23)22-14-24-27-17(3)21(18(4)30(24)28-22)13-19-6-5-7-20(26)12-19/h5-12,14H,13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWBNBKRJGRQXRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C2=C(SC=C2)C3=NN4C(=C(C(=NC4=C3)C)CC5=CC(=CC=C5)F)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23FN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.